5'-Chloro-2'-(2-methyl-2-propenyloxy)acetophenone

• Molecular Formula: C12H13ClO2
• Molecular Weight: 224.68 g/mol
• IUPAC Name: 1-[5-chloro-2-(2-methylprop-2-enoxy)phenyl]ethanone
• InChI: InChI=1S/C12H13ClO2/c1-8(2)7-15-12-5-4-10(13)6-11(12)9(3)14/h4-6H,1,7H2,2-3H3
• InChI Key: QRUYISSVLSJNBC-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)COC1=C(C=C(C=C1)Cl)C(=O)C

Description

5'-Chloro-2'-(2-methyl-2-propenyloxy)acetophenone is a useful research compound. Its molecular formula is C12H13ClO2 and its molecular weight is 224.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5′-chloro-2′-hydroxyacetophenone (0.86 g, 5.0 mmol), potassium carbonate (1.4 g, 10 mmol) and 3-bromo-2-methylpropene (0.56 mL, 5.5 mmol) in anhydrous N,N-dimethylformamide (20 mL) was stirred at 60° C. for 4 hours. After cooling, the reaction mixture was diluted with water (100 mL), and the whole was extracted with ethyl acetate (100 mL). The organic layer was washed with saturated aqueous ammonium chloride solution (50 mL) and brine (50 mL) and dried over anhydrous magnesium sulfate. The solvent was removed in vacuo to give the title reference compound (1.1 g) as orange oil (Yield 96%).